Cas no 1858256-94-6 ((2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether)

• Product Name: (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether
• CAS No: 1858256-94-6
• MF: C₄Cl₄F₆O
• MW: 319.844618797302
• MDL: MFCD29066104
• CID: 5221066
• Update Time: 2026-03-07

(2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether Chemical and Physical Properties

Names and Identifiers

• (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether

• MDL： MFCD29066104
• Inchi： 1S/C4Cl4F6O/c5-1(6,9)4(13,14)15-2(7,8)3(10,11)12
• InChI Key： KYZQKUMYCSFQSD-UHFFFAOYSA-N
• SMILES： ClC(C(F)(F)F)(OC(C(F)(Cl)Cl)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 4.8
• Topological Polar Surface Area: 9.2

Additional information on (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether

Comprehensive Analysis of (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether (CAS No. 1858256-94-6)

The compound (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether, identified by its CAS No. 1858256-94-6, is a specialized fluorinated ether with unique chemical properties. Its molecular structure, featuring both dichloro and trifluoro functional groups, makes it a subject of interest in advanced material science and industrial applications. Researchers and manufacturers are increasingly exploring its potential due to its thermal stability and low reactivity, which align with the growing demand for sustainable and high-performance chemicals.

In recent years, the scientific community has focused on fluorinated compounds like (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether for their applications in green chemistry and energy-efficient processes. A common query among professionals is: "How does this compound compare to traditional ethers in terms of environmental impact?" Studies suggest that its fluorine-rich structure reduces volatility and enhances biodegradability under controlled conditions, addressing concerns about persistent organic pollutants (POPs).

The synthesis of CAS No. 1858256-94-6 involves precise halogenation steps, often discussed in forums related to organofluorine chemistry. A trending topic is its role in next-generation refrigerants, where its low global warming potential (GWP) positions it as a candidate for replacing hydrofluorocarbons (HFCs). Engineers also highlight its compatibility with polymeric materials, making it valuable for coatings and adhesives in aerospace and electronics.

From an analytical perspective, (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether requires advanced techniques like GC-MS and NMR spectroscopy for characterization. Laboratories frequently search for "optimized protocols for purifying fluorinated ethers," underscoring the need for standardized methods. Its stability under extreme pH further expands utility in pharmaceutical intermediates, though regulatory compliance remains a critical consideration.

Market trends indicate rising investments in fluorochemical innovations, with CAS No. 1858256-94-6 being part of patent filings for non-flammable solvents. Environmental agencies evaluate its ecotoxicological profile, while industries explore its use in dielectric fluids for high-voltage equipment. As sustainability gains traction, this compound’s balance of performance and safety could redefine benchmarks in specialty chemicals.

In conclusion, (2,2-Dichloro-1,1,1-trifluoro)-(2',2'-dichloro-1',1',2'-trifluro)ether exemplifies the intersection of innovation and responsibility. Its multifunctional attributes cater to diverse sectors, from renewable energy to advanced manufacturing, while ongoing research addresses scalability challenges. For stakeholders, understanding its structure-property relationships is key to unlocking future applications.